Cas no 1128269-66-8 (2-Fluoro-5-(trifluoromethyl)pyridine-3-boronic Acid Pinacol Ester)

2-Fluoro-5-(trifluoromethyl)pyridine-3-boronic acid pinacol ester is a high-purity boronic ester derivative used primarily in Suzuki-Miyaura cross-coupling reactions. Its pyridine scaffold, combined with fluorine and trifluoromethyl substituents, enhances reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The pinacol ester group improves handling and shelf life by protecting the boronic acid moiety from protodeboronation. This compound is particularly useful in constructing complex heterocyclic systems due to its selective reactivity and compatibility with various reaction conditions. Its structural features facilitate the introduction of fluorinated pyridine motifs, which are increasingly important in drug discovery and material science applications.

2-Fluoro-5-(trifluoromethyl)pyridine-3-boronic Acid Pinacol Ester structure

1128269-66-8 structure

Product Name:2-Fluoro-5-(trifluoromethyl)pyridine-3-boronic Acid Pinacol Ester

CAS No:1128269-66-8

MF:C₁₂H₁₄BF₄NO₂

MW:291.049677371979

CID:2196267

PubChem ID:67159100

Update Time:2025-10-05

2-Fluoro-5-(trifluoromethyl)pyridine-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-5-(trifluoromethyl)-pyridine-3-boronic acid pinacol ester
- 2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
- 1128269-66-8
- MB12953
- SCHEMBL1780770
- EN300-12593599
- 2-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
- Z2049751679
- MFCD13182152
- G71316
- 2-Fluoro-5-(trifluoromethyl)pyridine-3-boronic Acid Pinacol Ester
- Inchi： 1S/C12H14BF4NO2/c1-10(2)11(3,4)20-13(19-10)8-5-7(12(15,16)17)6-18-9(8)14/h5-6H,1-4H3
- InChI Key： CVCZGFALKKFEQE-UHFFFAOYSA-N
- SMILES： FC1C(B2OC(C)(C)C(C)(C)O2)=CC(C(F)(F)F)=CN=1

Computed Properties

Exact Mass: 291.1053715g/mol
Monoisotopic Mass: 291.1053715g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F599618-10mg	2-Fluoro-5-(trifluoromethyl)pyridine-3-boronic Acid Pinacol Ester	1128269-66-8		10mg	$ 50.00	2022-06-04
TRC	F599618-50mg	2-Fluoro-5-(trifluoromethyl)pyridine-3-boronic Acid Pinacol Ester	1128269-66-8		50mg	$ 210.00	2022-06-04
TRC	F599618-100mg	2-Fluoro-5-(trifluoromethyl)pyridine-3-boronic Acid Pinacol Ester	1128269-66-8		100mg	$ 320.00	2022-06-04
Aaron	AR00HD4Z-50mg	2-FLUORO-5-(TRIFLUOROMETHYL)-PYRIDINE-3-BORONIC ACID PINACOL ESTER	1128269-66-8	95%	50mg	$300.00	2025-03-10
Aaron	AR00HD4Z-100mg	2-FLUORO-5-(TRIFLUOROMETHYL)-PYRIDINE-3-BORONIC ACID PINACOL ESTER	1128269-66-8	95%	100mg	$435.00	2025-03-10
Aaron	AR00HD4Z-250mg	2-FLUORO-5-(TRIFLUOROMETHYL)-PYRIDINE-3-BORONIC ACID PINACOL ESTER	1128269-66-8	95%	250mg	$200.00	2025-02-14
Aaron	AR00HD4Z-500mg	2-FLUORO-5-(TRIFLUOROMETHYL)-PYRIDINE-3-BORONIC ACID PINACOL ESTER	1128269-66-8	95%	500mg	$302.00	2025-02-14
Aaron	AR00HD4Z-1g	2-FLUORO-5-(TRIFLUOROMETHYL)-PYRIDINE-3-BORONIC ACID PINACOL ESTER	1128269-66-8	95%	1g	$379.00	2025-02-14
Aaron	AR00HD4Z-2.5g	2-FLUORO-5-(TRIFLUOROMETHYL)-PYRIDINE-3-BORONIC ACID PINACOL ESTER	1128269-66-8	95%	2.5g	$712.00	2025-02-14
Aaron	AR00HD4Z-5g	2-FLUORO-5-(TRIFLUOROMETHYL)-PYRIDINE-3-BORONIC ACID PINACOL ESTER	1128269-66-8	95%	5g	$3442.00	2023-12-16